Cas no 2229108-78-3 (2-(3,3-dimethylcyclohexyl)-2-methyloxirane)

• Product Name: 2-(3,3-dimethylcyclohexyl)-2-methyloxirane
• CAS No: 2229108-78-3
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5910038
• PubChem ID: 165858525
• Update Time: 2025-11-06

2-(3,3-dimethylcyclohexyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclohexyl)-2-methyloxirane
• EN300-1727398
• 2229108-78-3

• Inchi： 1S/C11H20O/c1-10(2)6-4-5-9(7-10)11(3)8-12-11/h9H,4-8H2,1-3H3
• InChI Key： TVGSENJPLYBXLO-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(3,3-dimethylcyclohexyl)-2-methyloxirane

Introduction to 2-(3,3-dimethylcyclohexyl)-2-methyloxirane (CAS No: 2229108-78-3)

2-(3,3-dimethylcyclohexyl)-2-methyloxirane, identified by the Chemical Abstracts Service Number (CAS No) 2229108-78-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative, characterized by its bulky 3,3-dimethylcyclohexyl and methyl substituents, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-(3,3-dimethylcyclohexyl)-2-methyloxirane consists of a strained three-membered ring oxygen atom, making it a versatile intermediate in organic synthesis. The presence of the rigid 3,3-dimethylcyclohexyl group enhances the compound's stability and reactivity, while the methyl group at the secondary position introduces additional functionalization possibilities. Such structural features make it an attractive candidate for exploring new synthetic pathways and developing novel chemical entities.

In recent years, there has been growing interest in oxirane derivatives due to their role as key intermediates in the synthesis of various pharmacologically active compounds. The strained ring system of oxiranes facilitates ring-opening reactions, which are crucial for constructing complex molecular architectures. This property has been leveraged in the development of novel therapeutic agents targeting diverse biological pathways.

One of the most compelling aspects of 2-(3,3-dimethylcyclohexyl)-2-methyloxirane is its potential utility in pharmaceutical synthesis. Researchers have explored its use as a precursor in the preparation of chiral epoxides, which are essential for creating enantiomerically pure drugs. The bulky substituents on the oxirane ring help to control stereochemistry during ring-opening reactions, ensuring high yields of desired stereoisomers. This is particularly important in drug development, where enantiomeric purity often correlates with efficacy and safety profiles.

Moreover, the reactivity of 2-(3,3-dimethylcyclohexyl)-2-methyloxirane has been investigated in various cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, a critical step in synthesizing complex organic molecules. The compound's ability to participate in such transformations makes it a valuable building block for medicinal chemists seeking to develop new drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(3,3-dimethylcyclohexyl)-2-methyloxirane. For instance, transition metal-catalyzed reactions have been employed to enhance the efficiency of its transformations. These catalytic approaches not only improve reaction yields but also reduce unwanted byproducts, making them more environmentally friendly and economically viable.

The compound's potential extends beyond pharmaceutical applications. In materials science, oxirane derivatives have been explored for their role in polymer synthesis and surface modification techniques. The ability to incorporate functional groups into polymers via ring-opening polymerization has led to the development of advanced materials with tailored properties.

In conclusion, 2-(3,3-dimethylcyclohexyl)-2-methyloxirane (CAS No: 2229108-78-3) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable intermediate in organic synthesis and drug development. As research continues to uncover new applications for this compound, its significance is likely to grow further.